Cas no 357926-58-0 (4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester)
357926-58-0 structure
Product Name:4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester
CAS No:357926-58-0
MF:C8H7N3O2
MW:177.160081148148
CID:1475069
Update Time:2024-08-24
4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester
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- Inchi: 1S/C8H7N3O2/c1-2-13-8(12)6-3-4-10-7(5-9)11-6/h3-4H,2H2,1H3
- InChI Key: WMDYFUSKJWXKQU-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=CC(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 177.05391
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 335.6±34.0 °C(Predicted)
- PSA: 75.87
- pka: -5.51±0.20(Predicted)
4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
357926-58-0 (4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester) Related Products
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